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Compound of Interest

Compound Name: Dimethyl adipate-d4

Cat. No.: B3044210 Get Quote

For researchers, scientists, and drug development professionals, understanding the safety

profile of isotopically labeled compounds is paramount for ensuring safe handling and

interpreting experimental outcomes. This guide provides a comprehensive overview of the

safety data for Dimethyl adipate-d4, a deuterated analog of Dimethyl adipate.

While a specific Safety Data Sheet (SDS) for Dimethyl adipate-d4 is not readily available, this

guide synthesizes data from the well-characterized parent compound, Dimethyl adipate, and

incorporates the known effects of deuterium substitution on molecular properties and biological

interactions. The information presented herein is intended to provide a robust safety framework

for the handling and use of Dimethyl adipate-d4 in a research and development setting.

Chemical and Physical Properties
The physical and chemical properties of Dimethyl adipate-d4 are expected to be very similar

to those of its non-deuterated counterpart. The primary difference lies in the molecular weight

due to the presence of four deuterium atoms. This seemingly small change can, however,

influence pharmacokinetic and metabolic pathways.[1]

Table 1: Physical and Chemical Properties of Dimethyl Adipate and Dimethyl Adipate-d4
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Property Dimethyl Adipate Dimethyl Adipate-d4

Molecular Formula C8H14O4 C8H10D4O4

Molecular Weight 174.19 g/mol 178.22 g/mol [1]

Appearance Colorless liquid Colorless liquid

Boiling Point 109-110 °C at 14 mmHg

Not specifically determined,

expected to be similar to

Dimethyl adipate

Melting Point 8 °C

Not specifically determined,

expected to be similar to

Dimethyl adipate

Flash Point 107 °C

Not specifically determined,

expected to be similar to

Dimethyl adipate

Density 1.06 g/cm³ (20 °C)

Not specifically determined,

expected to be slightly denser

than Dimethyl adipate

Solubility
Soluble in alcohol and ether;

sparingly soluble in water.

Expected to have similar

solubility to Dimethyl adipate

CAS Number 627-93-0 76785-05-2

Toxicological Data
Toxicological data for Dimethyl adipate-d4 is not available. The information below is for the

parent compound, Dimethyl adipate. Esters of adipic acid generally exhibit low acute toxicity.[2]

Table 2: Acute Toxicity of Dimethyl Adipate
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Route of Exposure Species Value

Intraperitoneal Rat LD50: 1800 mg/kg[2]

Inhalation Rat LC50 (4 hours): ~4000 mg/m³

Dermal - No data available

Key Toxicological Endpoints for Dimethyl Adipate:

Skin Irritation: May cause slight to mild, transient irritation upon direct contact.[3]

Eye Irritation: Direct contact may cause very mild, temporary irritation and redness.[3]

Inhalation: Excessive inhalation of high concentrations of vapor or mist may be harmful and

can irritate the upper respiratory system.[3]

Ingestion: May cause irritation of the mucous membranes of the mouth, throat, and

esophagus if swallowed.[3]

Sensitization: Not expected to be a skin sensitizer.

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[4]

Mutagenicity: Not expected to be mutagenic.

Reproductive Toxicity: No significant adverse effects on reproduction or fetal development

have been observed in animal studies at doses that did not cause maternal toxicity.

The Influence of Deuterium Substitution
Deuterium labeling can alter the pharmacokinetic and metabolic profiles of a compound.[1] The

carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This can lead

to a "kinetic isotope effect," where metabolic processes that involve the cleavage of a C-H bond

are slower for the deuterated compound.

For Dimethyl adipate-d4, this could mean:
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Slower Metabolism: If the deuterated positions are involved in metabolic pathways (e.g.,

hydroxylation), the rate of metabolism may be reduced.

Altered Pharmacokinetics: A change in metabolism can lead to a longer half-life, increased

exposure (AUC), and potentially altered distribution and excretion of the compound or its

metabolites.

Potential for Altered Toxicity: While often leading to a reduction in toxicity (metabolic

deactivation), in some cases, it could lead to increased toxicity if metabolism is a

detoxification pathway or if the parent compound is more toxic than its metabolites.

It is crucial for researchers using Dimethyl adipate-d4 to consider these potential differences

when designing and interpreting experiments, particularly in biological systems.

Experimental Protocols
Detailed experimental protocols for the safety assessment of Dimethyl adipate are not

extensively published in publicly available literature. However, standardized methods, such as

those from the Organisation for Economic Co-operation and Development (OECD) Test

Guidelines, are typically followed for chemical safety testing.

Example Experimental Workflow for Acute Oral Toxicity (based on OECD Guideline 420):
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Preparation

Dosing and Observation

Data Analysis and Reporting

Acclimatize test animals (e.g., rats) for at least 5 days

Fast animals overnight prior to dosing (food, but not water)

Prepare Dimethyl adipate-d4 formulation (e.g., in corn oil)

Administer a single oral dose of the test substance

Observe animals for mortality and clinical signs of toxicity Record body weight changes

Perform necropsy on all animals at the end of the study

Analyze data to determine the LD50 value and identify toxic effects

Prepare a detailed report of the findings

Click to download full resolution via product page

Caption: A generalized workflow for an acute oral toxicity study.
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Handling and Storage
Proper handling and storage procedures are essential to ensure the safety of laboratory

personnel and the integrity of the compound.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Ventilation

Use in a well-ventilated area. Local exhaust

ventilation may be necessary for some

operations.[5]

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves (e.g., nitrile),

and a lab coat.[5]

Handling

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Avoid

ingestion and inhalation.[1]

Storage

Keep container tightly closed when not in use.

Store in a cool, dry, well-ventilated area away

from incompatible substances such as strong

oxidizing agents, acids, and bases.[1]

Spill Response

For small spills, absorb with an inert material

and place in a suitable container for disposal.

For large spills, dike the area to prevent

spreading.[3]

Logical Relationship for Safety Assessment
The safety assessment of a deuterated compound like Dimethyl adipate-d4 relies on a logical

progression from understanding the parent compound to considering the potential impact of

isotopic labeling.
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Caption: Logical flow for assessing the safety of Dimethyl adipate-d4.

In conclusion, while specific safety data for Dimethyl adipate-d4 is limited, a comprehensive

safety profile can be extrapolated from the data available for Dimethyl adipate. Researchers

and drug development professionals must handle this compound with the same precautions as

its non-deuterated analog, while also considering the potential for altered biological activity due

to the kinetic isotope effect. This understanding is critical for both ensuring laboratory safety

and for the accurate interpretation of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Dimethyl
Adipate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044210#dimethyl-adipate-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3044210#dimethyl-adipate-d4-safety-data-sheet
https://www.benchchem.com/product/b3044210#dimethyl-adipate-d4-safety-data-sheet
https://www.benchchem.com/product/b3044210#dimethyl-adipate-d4-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

